Cas no 1805224-00-3 (3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1805224-00-3
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4799067
• Update Time: 2025-07-18

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-5-3-12-2-4(1-9)6(5)7(10)11/h2-3,7H,1H2
• InChI Key： JDQMKRFKVRABKI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine

Introduction to 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805224-00-3)

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805224-00-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine, particularly the presence of bromo, chloromethyl, and difluoromethyl substituents, make it a versatile intermediate for synthesizing various pharmacologically active molecules.

The bromo substituent at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in modern drug discovery. The chloromethyl group at the 5-position provides an additional handle for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at this position. Such modifications can be critical in fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

The difluoromethyl group at the 4-position is another key feature that enhances the compound's utility in medicinal chemistry. Difluorinated compounds are increasingly recognized for their improved metabolic stability, enhanced binding affinity to biological targets, and increased lipophilicity. These properties make difluoromethyl-containing molecules attractive candidates for drug development. The combination of these substituents in 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine provides a rich scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. Pyridine-based compounds have emerged as effective scaffolds for PPI modulators due to their ability to interact with hydrophobic pockets on protein surfaces. The structural motifs present in 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine make it an excellent candidate for designing PPI inhibitors. For instance, the bromo and chloromethyl groups can be utilized to anchor the compound into specific binding pockets, while the difluoromethyl group can enhance interactions through favorable hydrophobic effects.

Moreover, the compound's potential applications extend to the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and inhibiting their activity can lead to therapeutic benefits. The pyridine core is a well-established scaffold in kinase inhibitor design, with numerous successful drugs on the market already utilizing this motif. The unique substituents on 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine allow for precise tuning of interactions with kinase active sites, making it a promising candidate for developing next-generation kinase inhibitors.

Recent advancements in computational chemistry and machine learning have further accelerated the process of identifying promising drug candidates. These tools can predict the binding affinity of small molecules to biological targets with high accuracy, enabling researchers to prioritize compounds for experimental validation. 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine has been modeled computationally as a potential inhibitor for several targets of interest, including protein kinases and transcription factors. The predicted binding modes highlight its potential as a lead compound for further optimization.

In addition to its applications in drug discovery, 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine has shown promise in materials science research. Pyridine-based compounds are known for their ability to form coordination complexes with metals, which have applications in catalysis and material design. The presence of multiple reactive sites on this compound allows it to act as a ligand or building block for metal complexes with tailored properties.

The synthesis of 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine derivatives, bromination at the 3-position followed by chlorination at the 5-position and finally introduction of the difluoromethyl group at the 4-position provides access to this versatile intermediate. Optimizing these synthetic routes is crucial for large-scale production and ensuring high yields and purity.

Quality control and analytical characterization are essential aspects of working with such specialized compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the structure and purity of 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine. These analytical methods provide detailed information about its molecular structure and help ensure consistency across different batches.

The growing interest in fluorinated compounds has driven innovation in synthetic methodologies for introducing fluorine atoms into organic molecules. Strategies such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions have been developed to incorporate fluorinated groups efficiently. The synthesis of 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine exemplifies these advances, showcasing how modern synthetic techniques can be applied to produce complex fluorinated heterocycles.

In conclusion, 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805224-00-3) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various disease pathways. Recent advances in computational chemistry and synthetic methodologies have further enhanced its utility as a building block for drug discovery efforts worldwide.